Cas no 1021118-34-2 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide
• CAS No: 1021118-34-2
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6382498
• PubChem ID: 44015490
• Update Time: 2025-05-26

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide
• AKOS024633904
• F2267-0100
• N-(2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide
• 1021118-34-2

• Inchi： 1S/C20H24N2O4S/c1-26-19-13-6-5-12-18(19)21-20(23)15-16-9-7-8-14-22(16)27(24,25)17-10-3-2-4-11-17/h2-6,10-13,16H,7-9,14-15H2,1H3,(H,21,23)
• InChI Key： PHLZZRRAQOCQQS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CC1CCCCN1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide

2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1021118-34-2, known as 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a complex structure that combines a piperidine ring, a benzenesulfonyl group, and an acetamide moiety, making it a versatile compound with potential applications in drug discovery and materials science.

The benzenesulfonyl group attached to the piperidine ring plays a crucial role in stabilizing the molecule's structure. Recent studies have shown that this group enhances the compound's solubility in organic solvents, which is essential for its use in various chemical reactions. Additionally, the piperidine ring contributes to the molecule's flexibility, allowing it to adopt multiple conformations that can interact with different biological targets.

The N-(2-methoxyphenyl)acetamide portion of the molecule introduces electronic diversity, which is critical for its pharmacological activity. The methoxy group on the phenyl ring is known to modulate the compound's lipophilicity, making it more amenable to crossing biological membranes. This feature has been exploited in recent drug design strategies to improve bioavailability and target specificity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methods. For instance, researchers have developed catalytic asymmetric synthesis routes that minimize waste and reduce the environmental footprint of production processes. These methods are particularly important as industries shift toward sustainable practices.

In terms of pharmacological applications, 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methoxyphenyl)acetamide has shown promising results in preclinical studies targeting various diseases. Its ability to inhibit specific enzymes involved in inflammatory pathways has made it a candidate for anti-inflammatory drug development. Furthermore, its potential as a modulator of ion channels has opened avenues for research in neurodegenerative diseases.

The compound's unique structure also lends itself to applications beyond medicine. For example, its ability to form self-assembled monolayers on surfaces has been explored for use in nanotechnology and materials science. This property could lead to innovative applications in sensors and electronic devices.

Despite its potential, further research is needed to fully understand the compound's mechanism of action and optimize its therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential and address any safety concerns associated with its use.

In conclusion, CAS No. 1021118-34-2 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups provide a foundation for groundbreaking discoveries, making it a focal point for future research and development.